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Compound of Interest

Compound Name:
2-Aminoisonicotinic acid

hydrochloride

CAS No.: 1185560-43-3; 13362-28-2

Cat. No.: B2735474

Get Quote

Executive Summary
This technical guide provides a comprehensive mechanistic analysis of 2-Aminoisonicotinic
acid hydrochloride (2-amino-4-pyridinecarboxylic acid HCl; CAS 13362-28-2). Unlike its

isomer 2-aminonicotinic acid, this scaffold possesses a meta-relationship between the amine

and carboxylic acid, preventing the formation of [d]-fused pyrimidines (e.g., pyrido[2,3-

d]pyrimidines) via simple cyclocondensation. Instead, its core utility lies in its bifunctional

nature: serving as a precursor for imidazo[1,2-a]pyridine-7-carboxylic acids and as a linear,

polar linker in kinase inhibitor design.

Part 1: Core Reactivity Profile & Physicochemical
Properties
Structural Analysis & The "Meta" Constraint
The reactivity of 2-aminoisonicotinic acid is defined by the electronic push-pull system of the

pyridine ring.
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C2-Amino Group: The exocyclic amine is less nucleophilic than a standard aniline due to the

electron-withdrawing nature of the pyridine nitrogen (N1) and the para-carboxylic acid.

However, N1 remains the most basic site, leading to specific cyclization patterns.

C4-Carboxylic Acid: Located at the 4-position, it is electronically coupled to the ring nitrogen

but spatially separated from the C2-amine.

The "Meta" Constraint: A critical distinction for medicinal chemists is that no direct cyclization

can occur between the C2-NH2 and C4-COOH to form a 6-membered fused ring (unlike the

ortho-disposed 2-aminonicotinic acid).

Salt Form & Solubility
The hydrochloride salt (HCl) disrupts the strong intermolecular hydrogen bonding network

typical of the zwitterionic free acid (isoelectric point ~3.5–4.0).

Handling: The HCl salt is hygroscopic and acidic. In non-aqueous coupling reactions (e.g.,

DMF, DCM), it requires 2.0–2.5 equivalents of base (DIPEA or NMM) to neutralize the HCl

and free the zwitterion for reaction.
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Figure 1: Reactivity map highlighting the distinct reaction vectors for the N1, C2-amine, and C4-

acid.

Part 2: Mechanistic Case Studies
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Mechanism A: Imidazo[1,2-a]pyridine Cyclization
The most high-value transformation for this scaffold is the reaction with

-haloketones to form imidazo[1,2-a]pyridine-7-carboxylic acid derivatives. This fused system is
a known pharmacophore in GABA receptor modulators and kinase inhibitors.

Mechanism:

N-Alkylation: The pyridine ring nitrogen (N1), being the most nucleophilic site, attacks the

-carbon of the haloketone (SN2), forming a cationic pyridinium intermediate.

Cyclization: The exocyclic C2-amine attacks the ketone carbonyl.

Dehydration: Loss of water and aromatization yields the imidazo[1,2-a]pyridine core.

Step 1: N-Alkylation
(N1 attacks α-haloketone)

Cationic Pyridinium
Intermediate

Step 2: Cyclization
(C2-NH2 attacks Carbonyl)

Step 3: Dehydration
(-H2O, Aromatization)

Imidazo[1,2-a]pyridine-7-carboxylic acid
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Figure 2: Step-wise mechanism for the formation of the imidazo[1,2-a]pyridine fused system.

Mechanism B: Amide Coupling (C4-Selective)
Due to the zwitterionic nature, standard carbodiimide couplings (EDC/NHS) often fail due to

poor solubility.

Recommended Protocol: HATU/DIPEA in DMF.

Critical Step: Pre-activation of the acid before adding the amine partner is crucial to prevent

the C2-amine from competing (self-reaction is sterically disfavored but intermolecular

reaction can occur at high concentrations).

Part 3: Experimental Protocols
Protocol 3.1: Synthesis of Imidazo[1,2-a]pyridine-7-
carboxylic Acid Ethyl Ester
This protocol converts 2-aminoisonicotinic acid (protected as ethyl ester) into a fused

heterocycle.

Reagents:

Ethyl 2-aminoisonicotinate (1.0 eq)

Chloroacetaldehyde (50% wt in water, 1.5 eq)

Sodium Bicarbonate (NaHCO3, 2.0 eq)

Ethanol (0.2 M concentration)

Methodology:

Preparation: Dissolve ethyl 2-aminoisonicotinate in Ethanol in a round-bottom flask.

Addition: Add NaHCO3 followed by chloroacetaldehyde dropwise.
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Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (the fluorescent blue

spot of the starting material will disappear).

Workup: Cool to room temperature. Concentrate the solvent under reduced pressure.

Isolation: Resuspend the residue in water/EtOAc. Extract the organic layer, dry over MgSO4,

and concentrate.

Purification: Recrystallize from Ethanol/Hexane or purify via flash chromatography

(DCM:MeOH 95:5).

Yield Expectation: 75–85%.

Protocol 3.2: Amide Coupling (Acid Activation)
Reagents:

2-Aminoisonicotinic acid HCl (1.0 eq)

Amine Partner (1.1 eq)

HATU (1.2 eq)

DIPEA (3.0 eq)

DMF (Anhydrous)

Methodology:

Dissolve 2-aminoisonicotinic acid HCl in DMF.

Add 2.0 eq of DIPEA specifically to neutralize the HCl salt and the carboxylic proton. Stir for

5 minutes.

Add HATU and stir for 15 minutes to form the activated ester (O-At).

Add the Amine Partner and the remaining 1.0 eq of DIPEA.

Stir at RT for 12 hours.
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Part 4: Medicinal Chemistry Applications[1][2][3]
Kinase Inhibitor Scaffolds
2-Aminoisonicotinic acid derivatives are frequently used as hinge-binding motifs in kinase

inhibitors.

Interaction Mode: The pyridine nitrogen (N1) acts as a hydrogen bond acceptor, while the

C2-amino group acts as a hydrogen bond donor. This mimics the adenine ring of ATP.

Scaffold Hopping: It serves as a bioisostere for 2-aminopyrimidine and 2-aminothiazole

(found in Dasatinib).

Table 1: Comparative Scaffolds in Kinase Inhibition

Scaffold H-Bond Donor
H-Bond
Acceptor

Vector
Drug
Examples

2-

Aminoisonicotinic
C2-NH2 Pyridine N1 Linear (Meta)

Preclinical

(various)

2-

Aminopyrimidine
C2-NH2 Pyrimidine N1 Linear Imatinib, Nilotinib

2-Aminothiazole C2-NH2 Thiazole N3 Angular Dasatinib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]

2. Scaffold-based design of kinase inhibitors for cancer therapy - PubMed
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2735474?utm_src=pdf-custom-synthesis#bc-rfq
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/imidazo-1,2-a-pyridines.shtm
https://pubmed.ncbi.nlm.nih.gov/19932020/
https://pubmed.ncbi.nlm.nih.gov/19932020/
https://www.benchchem.com/product/b2735474/docs#technical-guide-2-aminoisonicotinic-acid-hydrochloride-reaction-mechanisms
https://www.benchchem.com/product/b2735474/docs#technical-guide-2-aminoisonicotinic-acid-hydrochloride-reaction-mechanisms
https://www.benchchem.com/product/b2735474/docs#technical-guide-2-aminoisonicotinic-acid-hydrochloride-reaction-mechanisms
https://www.benchchem.com/product/b2735474/docs#technical-guide-2-aminoisonicotinic-acid-hydrochloride-reaction-mechanisms
https://www.benchchem.com/product/b2735474?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2735474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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